Cas no 1806394-37-5 (6-(Cyanomethyl)benzo[d]oxazole-2-carbonitrile)

• Product Name: 6-(Cyanomethyl)benzo[d]oxazole-2-carbonitrile
• CAS No: 1806394-37-5
• MF: C₁₀H₅N₃O
• MW: 183.166201353073
• CID: 4819968
• Update Time: 2025-05-22

6-(Cyanomethyl)benzo[d]oxazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyanobenzo[d]oxazole-6-acetonitrile
• 6-(Cyanomethyl)benzo[d]oxazole-2-carbonitrile

• Inchi： 1S/C10H5N3O/c11-4-3-7-1-2-8-9(5-7)14-10(6-12)13-8/h1-2,5H,3H2
• InChI Key： DHHXOWYECBLWNY-UHFFFAOYSA-N
• SMILES： O1C(C#N)=NC2C=CC(CC#N)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 310
• XLogP3: 1.5
• Topological Polar Surface Area: 73.6

Additional information on 6-(Cyanomethyl)benzo[d]oxazole-2-carbonitrile

Recent Advances in the Study of 6-(Cyanomethyl)benzo[d]oxazole-2-carbonitrile (CAS: 1806394-37-5)

The compound 6-(Cyanomethyl)benzo[d]oxazole-2-carbonitrile (CAS: 1806394-37-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 6-(Cyanomethyl)benzo[d]oxazole-2-carbonitrile as a key intermediate in the synthesis of various heterocyclic compounds. Its benzo[d]oxazole core, coupled with the cyanomethyl and carbonitrile functional groups, makes it a valuable scaffold for the development of novel bioactive molecules. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

One of the most notable findings is the compound's role in the development of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Preliminary in vitro studies have demonstrated that derivatives of 6-(Cyanomethyl)benzo[d]oxazole-2-carbonitrile exhibit potent inhibitory activity against certain kinases, suggesting their potential as lead compounds for further optimization.

In addition to its application in kinase inhibitor development, recent research has explored the compound's utility in the design of fluorescent probes. The benzo[d]oxazole moiety is known for its photophysical properties, and the incorporation of the cyanomethyl and carbonitrile groups enhances its fluorescence characteristics. These probes have been employed in cellular imaging studies to track the localization and dynamics of specific biomolecules, providing valuable insights into cellular processes.

Despite these promising findings, challenges remain in the optimization of 6-(Cyanomethyl)benzo[d]oxazole-2-carbonitrile derivatives for therapeutic use. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural modifications and in vivo studies. However, the compound's versatility and the growing body of research supporting its applications underscore its potential as a valuable tool in medicinal chemistry.

In conclusion, 6-(Cyanomethyl)benzo[d]oxazole-2-carbonitrile (CAS: 1806394-37-5) represents a promising scaffold for the development of novel therapeutic agents and research tools. Continued investigation into its chemical and biological properties is expected to yield further advancements in the field, paving the way for innovative treatments and diagnostic approaches.